Cas no 110578-31-9 (Ethanone,1-[5-(2-methylpropyl)-3-isoxazolyl]-)
110578-31-9 structure
Product Name:Ethanone,1-[5-(2-methylpropyl)-3-isoxazolyl]-
CAS No:110578-31-9
MF:C9H13NO2
MW:167.205022573471
CID:128864
PubChem ID:13759266
Update Time:2025-04-18
Ethanone,1-[5-(2-methylpropyl)-3-isoxazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[5-(2-methylpropyl)-3-isoxazolyl]-
- Ethanone, 1-[5-(2-methylpropyl)-3-isoxazolyl]- (9CI)
- SCHEMBL17761981
- 1-[5-(2-METHYLPROPYL)-1,2-OXAZOL-3-YL]ETHANONE
- 1-(5-Isobutylisoxazol-3-yl)ethanone
- 110578-31-9
-
- Inchi: 1S/C9H13NO2/c1-6(2)4-8-5-9(7(3)11)10-12-8/h5-6H,4H2,1-3H3
- InChI Key: JQQQIHLGOQAZKT-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(C)=O)=N1)CC(C)C
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
Ethanone,1-[5-(2-methylpropyl)-3-isoxazolyl]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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